Cas no 2228793-57-3 (3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2228793-57-3
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6541481
• PubChem ID: 165627311
• Update Time: 2025-07-17

3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol
• 2228793-57-3
• EN300-1786326

• Inchi： 1S/C10H18N2O/c1-4-12-9(5-6-11-12)7-10(2,3)8-13/h5-6,13H,4,7-8H2,1-3H3
• InChI Key： YZRABGAMDBACFI-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=CC=NN1CC

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol

Introduction to 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228793-57-3)

3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228793-57-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol is characterized by a central pyrazole ring substituted with an ethyl group at the 1-position and a 2,2-dimethylpropan-1-ol moiety at the 5-position. This specific arrangement of functional groups imparts the compound with distinct chemical and biological properties that have been the focus of recent research efforts.

Recent studies have highlighted the potential of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol has shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and induce reactive oxygen species (ROS) production, leading to cell death.

The pharmacokinetic profile of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol has also been investigated. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical development. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety, initial toxicity studies have shown that 3-(1-ethyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol exhibits low toxicity at therapeutic doses. However, further comprehensive safety assessments are necessary to fully understand its potential side effects and long-term safety profile.

The synthesis of 3-(1-ethyl-1H-pyrazol-5-y l)-2,2-dimethylpropan - 1 - ol has been optimized using modern synthetic methods. A recent publication in Organic Letters described a highly efficient and scalable synthesis route that involves a one-pot reaction sequence starting from readily available starting materials. This synthetic approach not only simplifies the production process but also enhances the overall yield and purity of the final product.

The potential applications of 3-(1 - ethyl - 1 H - pyraz ol - 5 - yl ) - 2 , 2 - dim ethyl pro pan - 1 - ol extend beyond its primary therapeutic uses. Its unique chemical structure makes it an attractive candidate for use as a building block in the synthesis of more complex molecules with diverse biological activities. Researchers are exploring its utility in developing new drug candidates for various diseases and conditions.

In conclusion, 3-(1 - ethyl - 1 H - pyraz ol - 5 - yl ) - 2 , 2 - dim ethyl pro pan - 1 - ol (CAS No . 2 2 8793 - 57 - 3) is a promising compound with significant potential in medicinal chemistry. Its anti-inflammatory and anti-cancer properties, coupled with favorable pharmacokinetic characteristics and low toxicity, make it an attractive candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.